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Compound of Interest

Compound Name: Citiolone

Cat. No.: B1669098

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of citiolone, a derivative of cysteine, to minimize
environmental impact and ensure laboratory safety. Adherence to these guidelines is critical
due to the toxicological profile of citiolone.

Immediate Safety and Hazard Information

Citiolone is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, preventing its release into the environment is a primary concern. All
personnel handling citiolone should be equipped with appropriate personal protective
equipment (PPE), including safety goggles with side-shields, protective gloves, and impervious
clothing[1][2]. In case of a spill, it is crucial to avoid dust formation and prevent the chemical
from entering drains[3].

Key Hazard Statements:

e H302: Harmful if swallowed[1].

e H410: Very toxic to aquatic life with long lasting effects.
Precautionary Statements for Handling and Disposal:

e P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P391: Collect spillage.

P501: Dispose of contents/ container to an approved waste disposal plant.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of citiolone waste in a
laboratory setting.

o Waste Segregation and Collection:
o Designate a specific, clearly labeled, and sealed container for citiolone waste.

o This includes unused or expired citiolone, contaminated labware (e.g., vials, pipettes,
flasks), and contaminated PPE.

o Do not mix citiolone waste with other chemical waste streams unless explicitly permitted
by your institution's waste management guidelines.

o Container Management:
o Use a container that is compatible with citiolone and is leak-proof.

o The container must be kept tightly closed when not in use to prevent the release of any
vapors or dust.

o Label the container clearly with "Citiolone Waste," the relevant hazard symbols, and the
date of accumulation.

o Storage of Waste:

o Store the citiolone waste container in a designated, well-ventilated, and secure area,
away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.
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o The storage area should be cool and dry.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with the necessary information about the waste, including its identity
(citiolone), quantity, and hazard classification.

o Follow all institutional and local regulations for the packaging and transportation of
hazardous waste. Disposal must be in accordance with prevailing country, federal, state,
and local regulations.

Quantitative Data Summary

Property Value Reference
CAS Number 17896-21-8

Molecular Formula C6HINO2S

Molecular Weight 159.2 g/mol

Melting Point 109-111°C

Boiling Point 427.3°C at 760 mmHg

Flash Point 212.2°C

Experimental Workflow for Citiolone Disposal

The logical workflow for the proper disposal of citiolone is depicted in the following diagram.
This visual guide illustrates the procedural steps from waste generation to final disposal.
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Caption: Workflow for the proper disposal of citiolone waste.

By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of citiolone, thereby protecting themselves, their
colleagues, and the ecosystem. Always consult your institution's specific safety and waste
disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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